Cas no 79-69-6 (4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one)

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one structure
79-69-6 structure
Product name:4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
CAS No:79-69-6
MF:C14H22O
MW:206.323884487152
CID:563120
PubChem ID:57651648

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
    • 3-Buten-2-one,4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-
    • alpha-Irone
    • Irone
    • 4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one (ACI)
    • α-Ionone, methyl- (6CI)
    • 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-butene-2-one
    • 6-Methyl-α-ionone
    • Methyl-α-ionone
    • α-Ionone, 6-methyl-
    • α-Irone
    • NCGC00256241-01
    • AI3-36190
    • SCHEMBL158416
    • CAS-79-69-6
    • (3E)-4-(2,5,6,6-tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
    • alpha-Inone, methyl- (6CI)
    • 4-(2,5,6,6-Tetramethylcyclohex-2-enyl)but-3-en-2-one
    • 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one, 9CI
    • (3E)-4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one #
    • alpha -irone
    • DTXSID4047042
    • CHEMBL3183603
    • alpha-Cyclocitrylidenebutanone
    • 6-Methyl ionone
    • FEMA 2597
    • 4-(2,5,6,6-Tetramethyl-2-cyclo-hexen-1-yl)-3-buten-2-one
    • alpha-Inone, methyl-
    • alpha-Cyclocitrylidenemethyl ethyl ketone
    • 79-69-6
    • DTXCID10196549
    • alpha -methyl-ionone
    • O3M0L879K6
    • AKOS040759698
    • (E)-4-(2,5,6,6-tetramethylcyclohex-2-enyl)but-3-en-2-one
    • Methyl alpha-ionone
    • Ionone 6-Methyl, alpha
    • Cyclocitrylidenemethyl ethyl ketone, alpha-
    • 6-Methyl-alpha -ionone
    • Tox21_302306
    • CHEBI:10284
    • alpha-Ionone, methyl-
    • cis-2,6-cis-(2(1),2(2))-alpha-Ionone
    • alpha-Iron
    • 3-Buten-2-one, 4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-
    • Irone, alpha-
    • Cyclocitrylidenebutanone, alpha-
    • EINECS 201-219-6
    • Methyl-alpha-inone
    • UNII-O3M0L879K6
    • alpha 6-Methyl--Ionone
    • 2,6-cis-(2(1),2(2))-alpha-Ionone, cis-
    • FEMA No. 2597
    • Q27108610
    • BRN 1343498
    • Methyl-alpha -ionone
    • Irone .alpha. b
    • 6-Methyl-alpha-ionone
    • G90017
    • MDL： MFCD00042628
    • Inchi： 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h6,8-9,11,13H,7H2,1-5H3
    • InChI Key： JZQOJFLIJNRDHK-UHFFFAOYSA-N
    • SMILES： O=C(C)C=CC1C(C)(C)C(C)CC=C1C

Computed Properties

  • Exact Mass: 206.167
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Yellowish oily liquid.
  • Density: 0.934 g/mL at 20 °C(lit.)
  • Boiling Point: 285.19°C (rough estimate)
  • Flash Point: 118.4ºC
  • Refractive Index: n20/D 1.492
  • PSA: 17.07000
  • LogP: 3.76010
  • Merck: 13,5111
  • FEMA: 2597 | ALPHA-IRONE

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Security Information

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02763-5ml
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 ≥90% (GC)
5ml
 ¥2548.0 2024-07-19
1PlusChem
1P003RIP-25g
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 technical, mixture of isomers (mainly the α-isomer), ≥90% (GC)
25g
 $295.00 2024-04-21
A2B Chem LLC
AB74833-200mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 >98%(HPLC)
200mg
 $863.00 2024-04-19
A2B Chem LLC
AB74833-2mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 >98%(HPLC)
2mg
 $196.00 2024-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-235387-5 ml
Irone,
 79-69-6 ≥90%
5 ml
 ￥1549.00 2023-09-05
A2B Chem LLC
AB74833-10mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 >98%(HPLC)
10mg
 $277.00 2024-04-19
A2B Chem LLC
AB74833-25mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 >98%(HPLC)
25mg
 $420.00 2024-04-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
58220-5ML-F
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 ≥90%
5ML
 ￥2273.58 2022-02-24
A2B Chem LLC
AB74833-50mg
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 >98%(HPLC)
50mg
 $491.00 2024-04-19
1PlusChem
1P003RIP-1g
4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
 79-69-6 technical, mixture of isomers (mainly the α-isomer), ≥90% (GC)
1g
 $69.00 2024-04-21

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Production Method

Synthetic Circuit 1

5392-40-5 5392-40-5
79-69-6 79-69-6
79-68-5 79-68-5
79-70-9 79-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ;  4 h, 45 °C
1.2 Solvents: Acetic acid ;  pH 6 - 7
2.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 2

29171-20-8 29171-20-8
79-69-6 79-69-6
79-70-9 79-70-9
599-45-1 599-45-1
Reaction Conditions
1.1 Reagents: Benzyltriethylammonium chloride ,  Sodium hydroxide
2.1 Reagents: Triethylamine ,  Sodium Solvents: Diethyl ether
3.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
4.1 Reagents: Sodium hydroxide Solvents: Methanol
5.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 3

6754-31-0 6754-31-0
79-69-6 79-69-6
79-70-9 79-70-9
Reaction Conditions
Reference
Synthesis of irone
Liu, Xiaogeng; et al, Xiangliao Xiangjing Huazhuangpin, 2001, (2), 5-7

Synthetic Circuit 4

79-69-6 79-69-6
79-70-9 79-70-9
599-45-1 599-45-1
Reaction Conditions
1.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 5

3548-78-5 3548-78-5
79-69-6 79-69-6
79-68-5 79-68-5
79-70-9 79-70-9
Reaction Conditions
1.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 6

79-69-6 79-69-6
79-68-5 79-68-5
79-70-9 79-70-9
Reaction Conditions
1.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 7

79-69-6 79-69-6
79-70-9 79-70-9
599-45-1 599-45-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol
2.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 8

79-69-6 79-69-6
79-70-9 79-70-9
599-45-1 599-45-1
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 9

79-69-6 79-69-6
79-70-9 79-70-9
599-45-1 599-45-1
Reaction Conditions
1.1 Reagents: Triethylamine ,  Sodium Solvents: Diethyl ether
2.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
3.1 Reagents: Sodium hydroxide Solvents: Methanol
4.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Raw materials

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Preparation Products

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Related Literature

Related Categories

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